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Compound of Interest

Compound Name: Cyclohexyldiphenylphosphine

Cat. No.: B1582025

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and use of solid
Cyclohexyldiphenylphosphine (CDPP). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the compound for research and development
purposes.

General Information

Cyclohexyldiphenylphosphine is a solid organophosphorus compound widely utilized as a
ligand in transition metal-catalyzed reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and
Heck couplings. Its bulky cyclohexyl group and phenyl rings provide unique steric and
electronic properties that influence the reactivity and selectivity of catalytic processes.[1][2]

Safety and Hazard Information

Solid Cyclohexyldiphenylphosphine presents several hazards that necessitate careful
handling. It is classified as an irritant and can cause serious eye irritation and skin irritation.[3]
[4][5][6] It may also cause an allergic skin reaction and potential damage to organs through
prolonged or repeated exposure.[3] The compound is air-sensitive and should be handled
under an inert atmosphere to prevent oxidation.[3][7]

Summary of Hazards:
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Causes serious eye irritation.[3][4][5][6]

Causes skin irritation.[3][4][5]

May cause an allergic skin reaction.[3][4]

May cause respiratory irritation.[4][5]

Air-sensitive.[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling solid
Cyclohexyldiphenylphosphine.

PPE Item Specification Rationale

) Tight-sealing safety goggles or  To prevent eye contact and
Eye Protection ) . Lo
a face shield.[3][6][8] serious irritation.

o To prevent skin contact,
) Nitrile or chloroprene gloves. o ) )
Hand Protection ] irritation, and potential allergic

reactions.

To be used when engineering
NIOSH/MSHA or European

Respiratory Protection Standard EN 149 approved

controls are insufficient or

i during spill cleanup to prevent
respirator (e.g., N95).[8] ) )
inhalation of dust.

] Alab coat or protective suit.[6] To prevent contamination of
Body Protection ]
[8] personal clothing.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Cyclohexyldiphenylphosphine is
provided below.
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Property Value Source(s)
Molecular Formula CisH21P [4]
Molecular Weight 268.33 g/mol
Appearance White or off-white solid [2]
Melting Point 58-62 °C [7]
- ) 374.0 £ 11.0 °C at 760 mmHg
Boiling Point ) [7]
(predicted)
Flash Point >110 °C (>230 °F) - closed cup  [7]
Insoluble in water.[7] Soluble in
Solubility organic solvents like toluene. [7]
[7]
Air-sensitive.[3] Stable under
Stability recommended storage [7]

conditions.

Handling and Storage Protocols

Proper handling and storage are critical to maintain the quality of

Cyclohexyldiphenylphosphine and to ensure a safe laboratory environment.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]

o Crucially, store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation due

to its air-sensitive nature.[3][9]

o Keep away from incompatible substances such as strong oxidizing agents.[3][8]

o Store away from heat, sparks, and open flames.[9]

Handling

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/80756
https://www.chemimpex.com/products/41103
https://www.smolecule.com/products/s1893047
https://www.smolecule.com/products/s1893047
https://www.smolecule.com/products/s1893047
https://www.smolecule.com/products/s1893047
https://www.smolecule.com/products/s1893047
https://www.smolecule.com/products/s1893047
https://www.fishersci.com/store/msds?partNumber=AC406100010&countryCode=US&language=en
https://www.smolecule.com/products/s1893047
https://www.benchchem.com/product/b1582025?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/84168.pdf
https://research.uga.edu/docs/CSP1500/Diphenylphosphine-829-85-6.docx
https://www.fishersci.com/store/msds?partNumber=AC406100010&countryCode=US&language=en
https://research.uga.edu/docs/CSP1500/Diphenylphosphine-829-85-6.docx
https://www.fishersci.com/store/msds?partNumber=AC406100010&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/84168.pdf
https://research.uga.edu/docs/CSP1500/Diphenylphosphine-829-85-6.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 All handling of solid Cyclohexyldiphenylphosphine should be conducted in a chemical
fume hood.[3]

e Minimize dust generation and accumulation.[8]

e Avoid contact with skin, eyes, and clothing.[8]

e Do not breathe dust.[3]

e Wash hands thoroughly after handling.[3][8]

e Ensure eyewash stations and safety showers are readily accessible.[3]

Experimental Protocols

Protocol for Weighing and Transferring Solid
Cyclohexyldiphenylphosphine

This protocol outlines the steps for safely weighing and transferring the solid compound.

Workflow for Weighing and Transferring Solid Cyclohexyldiphenylphosphine
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Grepare Inert Atmosphere Glovebox or Schlenk Lina

l

Gather Materials:
- Spatula
- Weighing paper/boat
- Tared, sealed vial
- Cyclohexyldiphenylphosphine container

Gansfer required amount of solid to weighing paper/boat inside the inert atmosphera

[Record the mass]

@uickly transfer the weighed solid to the reaction vessel or a tared, sealed vi@

y

@eal the reaction vessel or vial under the inert atmosphere]

:

Clean the spatula and weighing area within the inert atmosphere)

:

Groperly seal the main Cyclohexyldiphenylphosphine containea

:

Gemove materials from the inert atmosphere and clean the external areza

Click to download full resolution via product page

Caption: Workflow for weighing and transferring solid Cyclohexyldiphenylphosphine.
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Methodology:

Prepare an Inert Atmosphere: Perform all manipulations inside a glovebox or on a Schlenk
line flushed with an inert gas (argon or nitrogen).

Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper or
a weighing boat, a tared and sealable receiving vial, and the stock container of
Cyclohexyldiphenylphosphine.

Transfer: Carefully open the stock container and use a clean, dry spatula to transfer the
desired amount of the solid onto the weighing paper or boat.

Weigh: Record the precise mass of the compound.

Transfer to Vessel: Promptly and carefully transfer the weighed solid into the reaction vessel
or the tared, sealable vial.

Seal: Securely seal the receiving vessel under the inert atmosphere to prevent exposure to
air.

Clean-up: Clean the spatula and the weighing area within the inert atmosphere.
Reseal Stock: Tightly reseal the main container of Cyclohexyldiphenylphosphine.

Final Steps: Remove all items from the inert atmosphere and decontaminate the external
surfaces as necessary.

Protocol for Preparing a Standard Solution

This protocol describes the preparation of a standard solution of

Cyclohexyldiphenylphosphine in an appropriate solvent.

Logical Flow for Standard Solution Preparation
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Preparation
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\
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Execution (Ine‘
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@Veigh the calculated mass of solid Cyclohexyldiphenylphosphine)

\

Gransfer the solid to a dry, inert-atmosphere-flushed volumetric flasla

\
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\

@nce dissolved, add the deoxygenated solvent to the calibration marla

Y
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Storage
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Gransfer the solution to a sealed container with a septum)

\
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Caption: Logical flow for preparing a standard solution of Cyclohexyldiphenylphosphine.
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Methodology:

Solvent Preparation: Use a dry, deoxygenated solvent (e.g., toluene) that has been purified
using an appropriate solvent purification system or by standard laboratory techniques.

Calculation: Determine the mass of solid Cyclohexyldiphenylphosphine required to
achieve the target concentration in the desired final volume.

Weighing: Following the protocol in section 6.1, accurately weigh the calculated mass of the
solid under an inert atmosphere.

Dissolution: Transfer the weighed solid into a dry, inert-atmosphere-flushed volumetric flask.
Add a portion of the deoxygenated solvent and swirl gently to dissolve the solid completely.

Dilution: Once the solid is fully dissolved, carefully add the deoxygenated solvent to the
calibration mark of the volumetric flask.

Mixing: Cap the flask and mix the solution thoroughly by inverting the flask several times.

Storage: Transfer the prepared solution to a suitable, sealed container, such as a Schlenk
flask or a vial with a septum cap, for storage under an inert atmosphere.

Spill and Waste Disposal
Spill Response

In the event of a spill:

Evacuate non-essential personnel from the area.[10]
Ensure adequate ventilation.[3]

Wearing appropriate PPE, sweep or vacuum up the spilled solid material and place it into a
suitable, labeled container for disposal.[3][8]

Avoid generating dust during cleanup.[8][10]

Clean the spill area thoroughly with soap and water.[9]
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Waste Disposal

» Dispose of waste Cyclohexyldiphenylphosphine and any contaminated materials in a
designated, labeled hazardous waste container.[3][9]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Chemical Incompatibilities

To prevent hazardous reactions, avoid contact between Cyclohexyldiphenylphosphine and
the following:

e Strong oxidizing agents: Can lead to vigorous reactions.[3]
e Air: The compound is air-sensitive and will oxidize.[3]

Diagram of Chemical Incompatibilities

Strong Oxidizing Agents Cyclohexyldiphenylphosphine Air (Oxygen)

Click to download full resolution via product page

Caption: Incompatibilities of Cyclohexyldiphenylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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